Cas no 1704388-96-4 (4-(6-methoxypyridin-3-yl)but-3-en-2-amine)

• Product Name: 4-(6-methoxypyridin-3-yl)but-3-en-2-amine
• CAS No: 1704388-96-4
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• CID: 5991129
• PubChem ID: 103091635
• Update Time: 2025-06-12

4-(6-methoxypyridin-3-yl)but-3-en-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(6-methoxypyridin-3-yl)but-3-en-2-amine
• EN300-1826230
• 1704388-96-4

• Inchi： 1S/C10H14N2O/c1-8(11)3-4-9-5-6-10(13-2)12-7-9/h3-8H,11H2,1-2H3/b4-3+
• InChI Key： YUVKKNUYSSLNKQ-ONEGZZNKSA-N
• SMILES： O(C)C1=CC=C(C=N1)/C=C/C(C)N

Computed Properties

• Exact Mass: 178.110613074g/mol
• Monoisotopic Mass: 178.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 48.1Ų

Additional information on 4-(6-methoxypyridin-3-yl)but-3-en-2-amine

Professional Introduction to 4-(6-methoxypyridin-3-yl)but-3-en-2-amine (CAS No. 1704388-96-4)

4-(6-methoxypyridin-3-yl)but-3-en-2-amine, identified by its Chemical Abstracts Service number (CAS No. 1704388-96-4), is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This molecule, featuring a pyridine core with an ethyl group and an amine substituent, has garnered attention due to its structural complexity and potential biological activities. The presence of a methoxy group at the 6-position of the pyridine ring introduces unique electronic and steric properties, making it a valuable scaffold for designing novel therapeutic agents.

The compound's structure is characterized by a but-3-en-2-amino moiety, which contributes to its reactivity and interaction with biological targets. This particular arrangement of functional groups has been explored in various research studies aiming to develop small-molecule inhibitors for diseases such as cancer, inflammation, and neurodegenerative disorders. The 6-methoxypyridin-3-yl part of the molecule is particularly noteworthy, as it has been shown to enhance binding affinity and selectivity in several drug candidates.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds like 4-(6-methoxypyridin-3-yl)but-3-en-2-amine in the development of next-generation therapeutics. Researchers have leveraged computational methods and high-throughput screening to identify derivatives of this compound that exhibit improved pharmacokinetic profiles and reduced side effects. For instance, studies have demonstrated that modifications to the amine group can significantly alter the compound's solubility and metabolic stability, which are critical factors in drug formulation.

The pharmaceutical industry has shown particular interest in this class of compounds due to their potential as kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases. By designing molecules that selectively inhibit specific kinases, researchers aim to develop treatments that target the root causes of these conditions. The pyridine moiety in 4-(6-methoxypyridin-3-yl)but-3-en-2-amine provides a versatile platform for such modifications, allowing chemists to fine-tune interactions with biological targets.

In addition to its applications in oncology, this compound has been investigated for its potential role in managing inflammatory diseases. Inflammatory processes are mediated by complex networks of signaling molecules, many of which involve kinases and other enzymes targeted by small molecules. Preclinical studies have suggested that derivatives of 4-(6-methoxypyridin-3-yl)but-3-en-2-amine can modulate inflammatory pathways by inhibiting key enzymes involved in the cascade. These findings have opened up new avenues for therapeutic intervention in conditions such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 4-(6-methoxypyridin-3-yb)ut-buten-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the complex framework of this molecule. The development of efficient synthetic routes is essential for scaling up production and making the compound accessible for further research and commercial applications.

One of the most promising areas of research involving this compound is its potential as a scaffold for drug discovery. By systematically modifying various functional groups within its structure, chemists can generate libraries of derivatives with diverse biological activities. High-throughput screening (HTS) techniques have been used to rapidly assess the potency and selectivity of these derivatives against various targets. This approach has led to the identification of several lead compounds that are now being advanced into preclinical development.

The impact of computational chemistry on the study of 4-(6-methoxypyridin--yl)-b-but-buten-amine cannot be overstated. Molecular modeling software allows researchers to predict how different derivatives will interact with biological targets at the atomic level. This predictive capability accelerates the drug discovery process by enabling virtual screening experiments before costly wet-lab synthesis is undertaken. Furthermore, computational methods can be used to optimize synthetic routes by predicting reaction outcomes and identifying potential bottlenecks.

The future prospects for this compound remain bright as new research continues to uncover its potential applications across multiple therapeutic areas. As our understanding of disease mechanisms grows more sophisticated so too does our ability design molecules that precisely target pathological processes without causing undue side effects or toxicity . It will be exciting see how ongoing investigations into derivatives expand upon initial findings , leading perhaps not only novel treatments but also deeper insights into fundamental biochemical processes .